Cas no 102129-05-5 (Propanamide,N-[1,1-dimethyl-2-(1-piperidinyl)ethyl]-N-2-pyridinyl-)

• Product Name: Propanamide,N-[1,1-dimethyl-2-(1-piperidinyl)ethyl]-N-2-pyridinyl-
• CAS No: 102129-05-5
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 189557
• PubChem ID: 3041467
• Update Time: 2025-04-19

Propanamide,N-[1,1-dimethyl-2-(1-piperidinyl)ethyl]-N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-[1,1-dimethyl-2-(1-piperidinyl)ethyl]-N-2-pyridinyl-
• N-(2-methyl-1-piperidin-1-ylpropan-2-yl)-N-pyridin-2-ylpropanamide
• AC1MIB9V
• ACMC-20m557
• AG-D-10524
• BRN 0424145
• CTK4A0716
• LS-124195
• N-(1,1-dimethyl-2-piperidin-1-yl-ethyl)-N-pyridin-2-yl-propionamide
• N-(1,1-Dimethyl-2-piperidinoethyl)-N-(2-pyridyl)-propionamid
• Propionamide, N-(1,1-dimethyl-2-piperidinoethyl)-N-2-pyridyl-, (E)-
• trans-N-(1,1-Dimethyl-2-piperidinoethyl)-N-2-pyridylpropionamide
• 5-22-08-00390 (Beilstein Handbook Reference)
• 102129-05-5
• DTXSID30144668

• Inchi： 1S/C17H27N3O/c1-4-16(21)20(15-10-6-7-11-18-15)17(2,3)14-19-12-8-5-9-13-19/h6-7,10-11H,4-5,8-9,12-14H2,1-3H3
• InChI Key： OUZCZTWVXHCLBE-UHFFFAOYSA-N
• SMILES： O=C(CC)N(C1C=CC=CN=1)C(C)(C)CN1CCCCC1

Computed Properties

• Exact Mass: 289.21561
• Monoisotopic Mass: 289.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.44